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Compound of Interest

Compound Name:
N,1-Dimethyl-1H-pyrazole-3-

sulfonamide

Cat. No.: B15239009

Get Quote

Executive Summary
N,1-Dimethyl-1H-pyrazole-3-sulfonamide (CAS 88398-97-4) is a critical heterocyclic building

block in medicinal chemistry, particularly for kinase inhibitors and antagonists of the specific G-

protein coupled receptors. While pyrazole-4-sulfonamides are easily accessible via direct

electrophilic substitution, the 3-sulfonamide isomer presents a regiochemical challenge.

Electrophilic attack on 1-methylpyrazole favors the C4 position; therefore, the synthesis of the

C3-isomer requires an indirect approach, typically utilizing a functionalized precursor like 1-

methyl-1H-pyrazol-3-amine.

This guide details a robust, two-step protocol starting from 1-methyl-1H-pyrazol-3-amine. It

utilizes a modified Meerwein reaction to generate the sulfonyl chloride intermediate, followed

by a controlled amidation with methylamine.[1]

Key Technical Challenges Solved
Regiocontrol: Circumventing the natural C4-selectivity of the pyrazole ring.
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Intermediate Stability: Handling the moisture-sensitive 1-methyl-1H-pyrazole-3-sulfonyl

chloride.

Amidation Efficiency: Overcoming the poor nucleophilicity often observed with methylamine

in sulfonylation reactions through optimized base/solvent systems.

Retrosynthetic Analysis & Logic
The synthesis is designed to ensure the sulfonyl group is installed exclusively at the C3

position.

Target:
N,1-Dimethyl-1H-pyrazole-3-sulfonamide

Intermediate:
1-Methyl-1H-pyrazole-3-sulfonyl chloride

Amidation
(MeNH2)

Starting Material:
1-Methyl-1H-pyrazol-3-amine

Meerwein Chlorosulfonation
(NaNO2, SO2, CuCl2)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow avoiding direct C-H functionalization.

Experimental Protocol
Phase 1: Synthesis of 1-Methyl-1H-pyrazole-3-sulfonyl
chloride
Principle: The amino group is converted to a diazonium salt, which then undergoes a copper-

catalyzed radical decomposition in the presence of sulfur dioxide to form the sulfonyl chloride.
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Reagents:

1-Methyl-1H-pyrazol-3-amine (1.0 equiv)

Sodium Nitrite (

, 1.2 equiv)[1]

Hydrochloric Acid (conc. HCl)

Sulfur Dioxide (

) source: Sodium Metabisulfite (

) or

gas cylinder.[1]

Copper(II) Chloride (

, 0.2 equiv)[1]

Glacial Acetic Acid (AcOH)[1]

Step-by-Step Methodology:

Diazotization:

In a 3-neck round-bottom flask (RBF), dissolve 1-methyl-1H-pyrazol-3-amine (10 mmol,

0.97 g) in conc. HCl (5 mL) and AcOH (10 mL).

Cool the mixture to -5°C to 0°C using an ice/salt bath.

Dropwise add a solution of

(12 mmol, 0.83 g) in water (2 mL).[1] Maintain internal temperature

. Stir for 30 mins. Caution: Evolution of brown

fumes may occur; ensure proper venting.[1]
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Preparation of

Mixture:

In a separate vessel, saturate glacial acetic acid (20 mL) with

gas (bubbling for 15-20 min) OR dissolve

(excess) in minimal water/AcOH.

Add

(2 mmol, 0.34 g) to this mixture. The solution should turn green/blue.

The Meerwein Coupling:

Transfer the cold diazonium salt solution into the stirring

mixture. Note: Inverse addition prevents side reactions.

Allow the mixture to warm to room temperature (RT) gradually. Gas evolution (

) will be observed.[1]

Stir for 2-3 hours until gas evolution ceases.

Work-up:

Pour the reaction mixture into ice water (100 mL).

Extract immediately with Dichloromethane (DCM, 3 x 30 mL).[1]

Wash organic layer with cold water and brine. Dry over

.

Concentrate in vacuo at

to yield the crude sulfonyl chloride as a yellowish oil or solid.
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Storage: Use immediately in Phase 2. If storage is necessary, keep under Argon at -20°C.

[1]

Phase 2: Synthesis of N,1-Dimethyl-1H-pyrazole-3-
sulfonamide
Principle: Nucleophilic substitution of the sulfonyl chloride with methylamine.

Reagents:

Crude 1-Methyl-1H-pyrazole-3-sulfonyl chloride (from Phase 1)

Methylamine (2.0 M in THF, 3.0 equiv) — Preferred over aqueous to minimize hydrolysis.[1]

Triethylamine (TEA, 2.0 equiv)[1]

Dichloromethane (DCM, anhydrous)[1]

Step-by-Step Methodology:

Setup:

Dissolve the crude sulfonyl chloride (approx. 10 mmol) in anhydrous DCM (20 mL).

Cool the solution to 0°C under nitrogen atmosphere.

Amidation:

Add Triethylamine (20 mmol, 2.8 mL).

Add Methylamine solution (30 mmol, 15 mL of 2M in THF) dropwise over 10 minutes.

Expert Insight: Although methylamine is a good nucleophile, the reaction can be sluggish

with hindered sulfonyl chlorides.[1] If LCMS shows incomplete conversion after 1 hour,

add a catalytic amount of DMAP (10 mol%).[1]

Completion & Purification:
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Allow to warm to RT and stir for 2-4 hours. Monitor by TLC (EtOAc/Hexane) or LCMS.[1]

Quench with saturated

solution.[1]

Separate phases.[2] Extract aqueous layer with DCM (2 x 20 mL).[1]

Combine organics, dry over

, and concentrate.

Purification: Recrystallize from EtOH/Heptane or purify via flash column chromatography

(Gradient: 0-5% MeOH in DCM).

Analytical Data & Validation
Expected physicochemical properties for validation.

Parameter Specification Notes

Appearance White to off-white solid

Molecular Weight 189.24 g/mol

Formula: ngcontent-ng-

c2699131324="" _nghost-ng-

c2339441298="" class="inline

ng-star-inserted">

NMR (DMSO-

)

7.8 (d, 1H, H-5), 6.7 (d, 1H, H-

4), 3.9 (s, 3H, N-Me), 2.5 (d,

3H, NH-Me), 7.4 (q, 1H, NH)

Diagnostic: Two methyl

singlets/doublets.[1][3][4]

LCMS (ESI+)

Regiochemistry NOESY correlation

Cross-peak between Ring N-

Me and H-5 confirms N1

methylation.[1]
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Workflow Visualization

Phase 1: Chlorosulfonation Phase 2: Amidation

Diazotization
(HCl, NaNO2, 0°C)

Meerwein Reaction
(SO2, CuCl2, AcOH)

Transfer cold Extraction
(DCM/Ice Water)

Quench N-Acylation
(MeNH2, TEA, 0°C)

Crude Oil Purification
(Flash Column)

Workup
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Figure 2: Operational workflow for the synthesis of N,1-Dimethyl-1H-pyrazole-3-sulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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